3-prop-2-enylsulfanyl-5-[2-(3-prop-2-enylsulfanyl-1H-1,2,4-triazol-5-yl)ethyl]-1H-1,2,4-triazole

• Molecular Formula: C12H16N6S2
• Molecular Weight: 308.4 g/mol
• IUPAC Name: 3-prop-2-enylsulfanyl-5-[2-(3-prop-2-enylsulfanyl-1H-1,2,4-triazol-5-yl)ethyl]-1H-1,2,4-triazole
• InChI: InChI=1S/C12H16N6S2/c1-3-7-19-11-13-9(15-17-11)5-6-10-14-12(18-16-10)20-8-4-2/h3-4H,1-2,5-8H2,(H,13,15,17)(H,14,16,18)
• InChI Key: BUXHUFITMRBXGY-UHFFFAOYSA-N
• SMILES: C=CCSC1=NNC(=N1)CCC2=NC(=NN2)SCC=C

Description

3-prop-2-enylsulfanyl-5-[2-(3-prop-2-enylsulfanyl-1H-1,2,4-triazol-5-yl)ethyl]-1H-1,2,4-triazole is a chemical compound that has been the subject of scientific research due to its potential applications in medicine and other fields. This compound is a member of the triazole family and contains sulfur and carbon atoms in its structure. In

Mechanism of Action

The mechanism of action of 3-prop-2-enylsulfanyl-5-[2-(3-prop-2-enylsulfanyl-1H-1,2,4-triazol-5-yl)ethyl]-1H-1,2,4-triazole is not yet fully understood. However, it is believed to work by interfering with the growth and replication of cancer cells and certain types of bacteria and fungi.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-prop-2-enylsulfanyl-5-[2-(3-prop-2-enylsulfanyl-1H-1,2,4-triazol-5-yl)ethyl]-1H-1,2,4-triazole have been studied in vitro and in vivo. In vitro studies have shown that this compound inhibits the growth and replication of cancer cells, bacteria, and fungi. In vivo studies have shown that it has anticancer and antimicrobial activity.

Advantages and Limitations for Lab Experiments

The advantages of using 3-prop-2-enylsulfanyl-5-[2-(3-prop-2-enylsulfanyl-1H-1,2,4-triazol-5-yl)ethyl]-1H-1,2,4-triazole in lab experiments include its potential as a diagnostic agent for certain types of cancer and its antimicrobial and anticancer properties. The limitations of using this compound in lab experiments include its complex synthesis method and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 3-prop-2-enylsulfanyl-5-[2-(3-prop-2-enylsulfanyl-1H-1,2,4-triazol-5-yl)ethyl]-1H-1,2,4-triazole. These include further investigation into its mechanism of action, its potential use as a diagnostic agent for cancer, and its potential applications in other fields such as agriculture and environmental science.
In conclusion, 3-prop-2-enylsulfanyl-5-[2-(3-prop-2-enylsulfanyl-1H-1,2,4-triazol-5-yl)ethyl]-1H-1,2,4-triazole is a chemical compound that has shown promise in scientific research for its potential applications in medicine and other fields. Its complex synthesis method and need for further research to fully understand its mechanism of action are limitations to its use in lab experiments. However, its antimicrobial and anticancer properties make it a compound worth investigating further for its potential applications.

Synthesis Methods

The synthesis of 3-prop-2-enylsulfanyl-5-[2-(3-prop-2-enylsulfanyl-1H-1,2,4-triazol-5-yl)ethyl]-1H-1,2,4-triazole is a complex process that involves several steps. The starting materials for this synthesis are propargyl alcohol, thiosemicarbazide, and elemental sulfur. The first step involves the reaction of propargyl alcohol with thiosemicarbazide to form 3-prop-2-enylsulfanyl-1H-1,2,4-triazole. The second step involves the reaction of this intermediate with elemental sulfur to form 3-prop-2-enylsulfanyl-5-[2-(3-prop-2-enylsulfanyl-1H-1,2,4-triazol-5-yl)ethyl]-1H-1,2,4-triazole.

Scientific Research Applications

The scientific research on 3-prop-2-enylsulfanyl-5-[2-(3-prop-2-enylsulfanyl-1H-1,2,4-triazol-5-yl)ethyl]-1H-1,2,4-triazole has focused on its potential applications in medicine. This compound has been shown to have antimicrobial, antifungal, and anticancer properties. It has also been investigated for its potential use as a diagnostic agent for certain types of cancer.